
The JX040 SCR: A Technical Analysis for
Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JX040

Cat. No.: B608285 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the JX040 Silicon-Controlled

Rectifier (SCR) chip. While the JX040 is an electronic component primarily designed for power

control applications, this paper will detail its technical specifications for researchers and

scientists who may encounter it in laboratory equipment. Furthermore, to address the interests

of drug development professionals, this guide will draw a parallel to the more biologically

relevant "organ-on-a-chip" technology, which is at the forefront of preclinical research.

JX040 SCR Chip: Core Technical Data
The JX040 is a series of sensitive gate SCRs known for their high dV/dt rate and resistance to

electromagnetic interference.[1][2] These characteristics make them suitable for applications

such as voltage regulation, and in triggering mechanisms for devices like igniters and residual

current circuit breakers.[1][2] The component is manufactured by JIEJIE

MICROELECTRONICS CO., Ltd.[3][4][5]

Absolute Maximum Ratings
This table summarizes the absolute maximum ratings for the JX040 series under specified

conditions. Exceeding these values may cause permanent damage to the device.
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Parameter Symbol Value Unit

Storage Junction

Temperature Range
Tstg -40 to 150 ℃

Operating Junction

Temperature Range
Tj

-40 to 110 (up to 125

with ≤1kΩ gate-

cathode resistor)

℃

Repetitive Peak Off-

State Voltage
VDRM 600 V

Repetitive Peak

Reverse Voltage
VRRM 600 V

RMS On-State

Current (Package

Dependent)

IT(RMS) 4 A

Non-Repetitive Surge

Peak On-State

Current (tp=10ms)

ITSM 30 A

I²t Value for Fusing

(tp=10ms)
I²t 4.5 A²s

Peak Gate Current

(tp=20µs, Tj=110℃)
IGM 1.2 A

Average Gate Power

Dissipation

(Tj=110℃)

PG(AV) 0.2 W

Data sourced from the JX040 Series datasheets.[1][2]

Electrical Characteristics (Tj=25℃ unless otherwise
specified)
This table details the electrical characteristics of the JX040 SCR, which are crucial for

understanding its performance in a circuit.
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Paramete
r

Symbol
Test
Condition

Min. Typ. Max. Unit

On-State

Voltage
VTM

IT=8A,

tp=380µs
- - 1.5 V

Off-State

Leakage

Current

IDRM /

IRRM

VD=VDRM

,

VR=VRRM

- - 5 µA

Off-State

Leakage

Current

(Tj=110℃)

IDRM /

IRRM

VD=VDRM

,

VR=VRRM

- - 100 µA

Gate

Trigger

Current

IGT
VD=12V,

RL=33Ω
- - 200 µA

Gate

Trigger

Voltage

VGT
VD=12V,

RL=33Ω
- 0.6 0.8 V

Gate Non-

Trigger

Voltage

VGD
VD=VDRM

, Tj=110℃
0.2 - - V

Latching

Current
IL IG=1.2 IGT - - 6 mA

Holding

Current
IH IT=0.05A - - 5 mA

Critical

Rate of

Rise of Off-

State

Voltage

dV/dt

VD=2/3VD

RM,

Tj=110℃,

RGK=1KΩ

50 - - V/µs

Data sourced from the JX040 Series datasheets.[1][2]
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Thermal Resistances
Parameter Symbol Value Unit

Junction to Case (DC) Rth(j-c) 7.5 ℃/W

Junction to Ambient

(DC)
Rth(j-a) 120 ℃/W

Data sourced from the JX040Q datasheet.[2]

Experimental Protocols: Electrical Characterization
of the JX040 SCR
The "experiments" for the JX040 involve electrical testing to ensure it meets its specified

characteristics. The methodologies are defined by the test conditions in the electrical

characteristics table.

1. On-State Voltage (VTM) Measurement:

Objective: To determine the voltage drop across the SCR when it is in the "on" or conducting

state.

Methodology: A forward current (IT) of 8A is passed through the SCR for a short duration

(tp=380µs). The voltage across the anode and cathode terminals is then measured. This is

performed at a junction temperature (Tj) of 25℃.

2. Gate Trigger Current (IGT) and Voltage (VGT) Measurement:

Objective: To find the minimum gate current and voltage required to switch the SCR from an

"off" to an "on" state.

Methodology: A DC voltage (VD) of 12V is applied across the anode and cathode with a load

resistor (RL) of 33Ω. A gradually increasing current is applied to the gate terminal. The

current and voltage at the gate at the precise moment the SCR switches on are recorded as

IGT and VGT, respectively.

3. Latching (IL) and Holding (IH) Current Measurement:
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Objective: To determine the minimum anode current required to keep the SCR in the "on"

state after the gate signal is removed (latching current) and the minimum anode current to

maintain the "on" state (holding current).

Methodology:

Latching Current: The SCR is triggered on with a gate current of 1.2 times the specified

IGT. The anode current is then increased until it remains latched in the "on" state after the

gate signal is removed.

Holding Current: With the SCR in the "on" state, the anode current is gradually decreased

from a higher value (e.g., 0.05A) until the SCR switches to the "off" state. The anode

current just before turn-off is the holding current.

4. Critical Rate of Rise of Off-State Voltage (dV/dt) Measurement:

Objective: To measure the SCR's ability to withstand a rapidly rising anode voltage without

falsely triggering.

Methodology: With the gate open or connected to the cathode through a specified resistor

(RGK=1KΩ), a voltage equal to two-thirds of the VDRM is applied across the SCR at an

elevated junction temperature (Tj=110℃). The rate of rise of this voltage is increased until

the SCR triggers without a gate signal.

Basic SCR Triggering Circuit

Anode
JX040 SCR

Cathode

Power Source

Gate

Load (e.g., Heating Element,
Ignition Coil)

Main Current Path
Trigger Signal Control Path

Click to download full resolution via product page
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Caption: Logical diagram of a JX040 SCR in a basic power control circuit.

From Silicon Chips to "Organ-on-a-Chip": A
Paradigm Shift for Drug Development
While the JX040 is a silicon-based electronic chip, the term "chip" in modern drug development

more commonly refers to "organ-on-a-chip" (OOC) or microphysiological systems.[6] These

devices are revolutionizing preclinical research by providing more accurate models of human

physiology than traditional 2D cell cultures or animal models.[7][8]

OOCs are microfluidic devices, typically made from a flexible polymer, that contain micro-

channels lined with living human cells to emulate the structure and function of a human organ.

[7][9] These systems can simulate blood flow, nutrient delivery, and even mechanical forces like

breathing in a lung-on-a-chip.[7] By linking multiple OOCs, researchers can create a "human-

body-on-a-chip" to study multi-organ interactions and a drug's pharmacokinetics and

pharmacodynamics.[7][10]

The primary goal of OOC technology is to improve the efficiency and accuracy of preclinical

drug evaluation, thereby reducing the high failure rate of drug candidates in human clinical

trials.[6][9]

A Generalized Experimental Workflow for Drug
Screening Using Organ-on-a-Chip
The following diagram illustrates a typical workflow for assessing the efficacy and toxicity of a

new drug candidate using OOC technology.
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Organ-on-a-Chip Drug Development Workflow

1. Chip Fabrication &
Cell Seeding

2. Organoid Maturation &
Homeostasis

3. Introduction of
Drug Compound

4. Perfusion & Incubation

5. Data Acquisition
(e.g., Biomarkers, Imaging)

6. Data Analysis:
Efficacy & Toxicity Assessment

Decision Point:
Advance to Clinical Trials?

Click to download full resolution via product page

Caption: A generalized workflow for preclinical drug testing using Organ-on-a-Chip technology.
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In conclusion, while the JX040 SCR is a powerful component for controlling electrical systems

that may be part of a laboratory's infrastructure, it is distinct from the "chip" technologies that

are directly involved in biological research. For professionals in drug development, the

advancements in organ-on-a-chip platforms represent the more pertinent and transformative

application of micro-scale technology, promising to bridge the gap between preclinical studies

and successful clinical outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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